(4E)-1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxyphenyl)pyrrolidine-2,3-dione

• Molecular Formula: C24H16FN3O5S2
• Molecular Weight: 509.5 g/mol
• IUPAC Name: 1-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-(furan-2-carbonyl)-4-hydroxy-2-(4-hydroxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H16FN3O5S2/c25-16-5-2-1-4-14(16)12-34-24-27-26-23(35-24)28-19(13-7-9-15(29)10-8-13)18(21(31)22(28)32)20(30)17-6-3-11-33-17/h1-11,19,29,31H,12H2
• InChI Key: KBNISJHISPYFMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=C(C=C5)O)F

Description

The compound "(4E)-1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxyphenyl)pyrrolidine-2,3-dione" features a pyrrolidine-2,3-dione core substituted with a 1,3,4-thiadiazole ring, a 2-fluorobenzylsulfanyl group, a furan-hydroxymethylidene moiety, and a 4-hydroxyphenyl group. The hydroxyl and furan groups may enhance solubility and hydrogen-bonding interactions, while the fluorobenzyl moiety could improve metabolic stability and target binding .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Thiadiazole Moieties

Compound A : (4E)-4-[hydroxy(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione

• Substitutes the 2-fluorobenzylsulfanyl group with a 5-methylthiadiazole, diminishing halogen-mediated interactions .
• Activity : Trimethoxyphenyl derivatives are often associated with tubulin inhibition (e.g., in anticancer agents), suggesting divergent therapeutic applications compared to the target compound’s hydroxylated system .

Compound B : 2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)sulfanyl]-1,3,4-thiadiazole

• Key Differences :
  • Lacks the pyrrolidine-dione core, reducing conformational rigidity.
  • Features dual methylphenyl substituents, enhancing hydrophobicity but limiting polar interactions.
• Synthesis : Prepared via nucleophilic substitution, contrasting with the target compound’s likely multi-step route involving cyclocondensation and sulfanyl coupling .

Fluorinated Aromatic Systems

Compound C : 5-(4-Fluorobenzylidene)-4-(4-fluoro-phenyl)-1,10-dimethyldispiro[piperidine-3,3′-pyrrolidine-2,2′-indoline]-4,2′-dione

• Key Differences :
  • Incorporates a dispiro architecture with indoline and piperidine rings, diverging from the target’s planar pyrrolidine-dione.
  • Dual fluorophenyl groups may enhance π-π stacking but lack the thiadiazole’s hydrogen-bond acceptor capacity.
• Crystallography: Single-crystal studies reveal non-covalent interactions dominated by fluorine and carbonyl groups, a trait shared with the target compound .

Pharmacological Profiles

Compound D: 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine

• Key Differences :
  • Pyridine-based scaffold instead of thiadiazole-pyrrolidine, altering electronic properties.
  • Chlorine substituents may confer different toxicity profiles compared to fluorine.

Data Table: Comparative Analysis

Feature	Target Compound	Compound A	Compound B	Compound C
Core Structure	Pyrrolidine-2,3-dione with thiadiazole	Pyrrolidine-2,3-dione with thiadiazole	Bis-thiadiazole	Dispiro (piperidine-pyrrolidine-indoline)
Aromatic Substituents	4-Hydroxyphenyl, 2-fluorobenzylsulfanyl, furan-hydroxymethylidene	3,4,5-Trimethoxyphenyl, benzofuran-hydroxymethylidene	4-Methylphenyl (x2)	4-Fluorophenyl (x2)
Polar Groups	Hydroxyl (2), carbonyl (2)	Methoxy (3), hydroxyl (1)	None	Carbonyl (2), fluorine (2)
Synthetic Yield	Not reported	~40-60% (multi-step)	~70-85% (one-pot)	~50% (crystallization-dependent)
Reported Activity	Hypothesized: kinase inhibition, antimicrobial	Anticancer (tubulin binding)	Antimicrobial	Not reported

Research Findings and Implications

• Thiadiazole Role : The 1,3,4-thiadiazole ring in the target compound and its analogues is critical for π-stacking and hydrogen-bond interactions, often correlating with antimicrobial and enzyme-inhibitory activities .
• Fluorine Impact: Fluorine in the target compound’s benzyl group may enhance blood-brain barrier penetration compared to non-halogenated analogues .
• Hydroxyl vs.

Q & A

Q. What synthetic methodologies are recommended for preparing this compound, and how can reaction conditions be optimized for improved yield?

• Methodological Answer: A multi-step synthesis is typically employed, involving condensation of 3-(4-hydroxyphenyl)thiosemicarbazide with chloroacetic acid and sodium acetate in a DMF/acetic acid solvent system. The reaction is refluxed for 2 hours, followed by recrystallization . Optimization may include adjusting molar ratios (e.g., oxocompound excess to 0.03 mol), solvent polarity, and temperature gradients. Catalytic agents like triethylamine can enhance thiadiazole ring formation. Yield improvements (≥60%) are achievable via iterative recrystallization from DMF-ethanol mixtures.

Q. Which spectroscopic and crystallographic techniques are critical for structural validation?

• Methodological Answer:

• NMR/IR: Use $^1H$- and $^{13}C$-NMR to confirm substituent positions (e.g., fluorobenzyl sulfanyl groups) and hydrogen bonding (hydroxyphenyl/furan interactions). IR identifies carbonyl (C=O, ~1700 cm$^{-1}$) and thiadiazole (C-S, ~650 cm$^{-1}$) stretches .
• X-ray Crystallography: Single-crystal analysis resolves stereochemical ambiguities (e.g., E/Z configuration at the furan-hydroxy methylidene moiety). Data-to-parameter ratios >11.3 and R-factors <0.038 ensure accuracy .

Advanced Research Questions

Q. How can computational modeling resolve discrepancies in experimental vs. predicted reactivity?

• Methodological Answer: Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G(d,p)) model electronic properties (HOMO/LUMO gaps) and tautomeric equilibria. For example, discrepancies in pyrrolidine-2,3-dione ring stability under acidic conditions can be addressed by simulating protonation states and comparing with experimental $pK_a$ values . Molecular dynamics (MD) simulations further predict solvation effects and conformational flexibility.

Q. What strategies mitigate contradictions in biological activity data across in vitro assays?

• Methodological Answer:

• Assay Design: Standardize cell lines (e.g., HepG2 vs. HEK293) and control for hydroxyphenyl redox activity using antioxidants like NAC .
• Data Normalization: Apply bioinformatics tools (e.g., GraphPad Prism) to normalize IC$_{50}$ values against reference compounds (e.g., doxorubicin for cytotoxicity).
• Metabolite Interference: Use LC-MS to identify hydrolyzed byproducts (e.g., free furan-2-yl derivatives) that may skew activity .

Q. How can reaction pathways be mechanistically validated for the thiadiazole-pyrrolidine-dione core?

• Methodological Answer:

• Isotopic Labeling: Introduce $^{18}O$-labeled carbonyl groups to track ring-opening/cyclization steps via mass spectrometry .
• Kinetic Studies: Monitor intermediate formation (e.g., hydrazone derivatives) using stopped-flow UV-Vis spectroscopy at λ = 320 nm (π→π* transitions).